N-[2-(2-Oxo-3H-indol-1-yl)ethyl]but-2-ynamide

• IUPAC Name: N-[2-(2-oxo-3H-indol-1-yl)ethyl]but-2-ynamide
• InChI: InChI=1S/C14H14N2O2/c1-2-5-13(17)15-8-9-16-12-7-4-3-6-11(12)10-14(16)18/h3-4,6-7H,8-10H2,1H3,(H,15,17)
• InChI Key: BAEZQLMPAXNEAV-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCCN1C(=O)CC2=CC=CC=C21
• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol

Description

Indole is a significant heterocyclic system in natural products and drugs. It’s a biologically active pharmacophore, meaning it’s the part of a molecule that’s responsible for its biological activity. Imidazole is another heterocyclic moiety known for its broad range of chemical and biological properties. It’s an important synthon in the development of new drugs.

Synthesis Analysis

The synthesis of indole and imidazole derivatives has attracted the attention of the chemical community due to their importance in medicinal chemistry. Various synthetic routes have been developed for these compounds.

Molecular Structure Analysis

Indole is also known as benzopyrrole, which contains a benzenoid nucleus and has 10 π-electrons. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Chemical Reactions Analysis

Indole and imidazole derivatives show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Physical And Chemical Properties Analysis

Indole is a crystalline colorless compound with specific odors. Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of indole and imidazole derivatives can vary widely depending on the specific compound and its biological target. They can interact with multiple receptors, which makes them useful in developing new therapeutic agents.

Future Directions

Given the wide range of biological activities of indole and imidazole derivatives, there’s a great interest in synthesizing various scaffolds of these compounds for screening different pharmacological activities. They have an immeasurable potential to be explored for newer therapeutic possibilities.